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Compound of Interest

Compound Name: Mumeose K

Cat. No.: B13433390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mumeose K, a phenolic compound isolated from the flower buds of Prunus mume, has

garnered interest for its potential biological activities.[1] Accurate quantification of Mumeose K
is crucial for research into its pharmacological effects, for quality control of herbal preparations,

and for its development as a potential therapeutic agent. These application notes provide

detailed protocols for the quantification of Mumeose K in plant extracts using High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry

(GC-MS).

Chemical Structure
Compound Name: Mumeose K

Molecular Formula: C25H32O15[1]

Molecular Weight: 572.5 g/mol [1]

CAS Number: 2132384-01-9[2][3]
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Mumeose K is synthesized in plants via the phenylpropanoid pathway. This pathway converts

the amino acid phenylalanine into a variety of phenolic compounds. The general scheme of the

phenylpropanoid pathway, which serves as the biosynthetic route for Mumeose K, is illustrated

below.
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Core Phenylpropanoid Pathway
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Phenylalanine

trans-Cinnamic acid

PAL

p-Coumaric acid

C4H

4-Coumaroyl-CoA

4CL

Chalcones

CHS

p-Coumaroyl shikimate

HCT

Other Phenolic Compounds (e.g., Mumeose K)

Flavonoids Caffeoyl shikimate

C3'H

Caffeoyl-CoA

HCT

Coniferaldehyde

CCR, CCoAOMT

Coniferyl alcohol

CAD

Lignins

 

Dried Prunus mume Flower Buds
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HPLC Workflow GC-MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13433390#analytical-methods-for-mumeose-k-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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